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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers, synthesis

protocols, and key applications of 2-Bromo-4-nitrobenzoic acid. This compound serves as a

crucial building block in the synthesis of various pharmaceutical agents, most notably the anti-

cancer drug Bicalutamide.

Commercial Suppliers
2-Bromo-4-nitrobenzoic acid is readily available from a variety of commercial chemical

suppliers. The following table summarizes a selection of these suppliers and the typical data

provided for the compound.
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Supplier CAS Number Purity
Available
Quantities

TCI America 16426-64-5 >98.0% 5g, 25g

Manchester Organics 16426-64-5 Not specified Inquire for details

GIHI CHEMICALS

CO.,LIMITED
16426-64-5 Not specified Inquire for details

Fisher Scientific 16426-64-5 98.0+% 5g, 25g

Biosynth 16426-64-5 Not specified 10g, 25g, 50g, 100g

Pharmaffiliates 16426-64-5 High purity Inquire for details

Sigma-Aldrich 16426-64-5 98% 250mg, 1g, 5g

AbacipharmTech 16426-64-5 Not specified Inquire for details

ChemicalBook 16426-64-5 Not specified Inquire for details

Benchchem 16426-64-5 >98.0% Inquire for details

Physicochemical Properties
Property Value

Molecular Formula C₇H₄BrNO₄

Molecular Weight 246.02 g/mol

Appearance White to yellow powder or crystal

Melting Point 167-171 °C

CAS Number 16426-64-5

Synthesis of 2-Bromo-4-nitrobenzoic Acid:
Experimental Protocols
Multiple synthetic routes for the preparation of 2-Bromo-4-nitrobenzoic acid have been

reported. Below are detailed experimental protocols for two common methods.
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Method 1: Oxidation of 2-Bromo-4-nitrotoluene
This method involves the oxidation of 2-bromo-4-nitrotoluene using a strong oxidizing agent

like potassium permanganate.[1]

Experimental Protocol:

In a reaction vessel, dissolve 2-bromo-4-nitrotoluene (4.41 g, 20.0 mmol) in 20 mL of

pyridine.

Add 40 mL of water to the solution and heat the mixture to 70°C.

Over a period of 40 minutes, add potassium permanganate (19.0 g, 120 mmol) in batches.

After the addition is complete, reflux the reaction mixture for 8 hours.

Upon completion of the reaction, filter the hot suspension.

Cool the filtrate in an ice bath and acidify to a pH of less than 2 using 6N hydrochloric acid.

Collect the resulting precipitate by filtration to obtain the crude 2-bromo-4-nitrobenzoic
acid.

The reported yield for this two-batch process is approximately 66%.[1]

Method 2: Nitration of 2-Bromobenzoic Acid
This approach involves the direct nitration of 2-bromobenzoic acid.[2]

Experimental Protocol:

In a suitable reaction vessel, cool a mixture of concentrated nitric acid and concentrated

sulfuric acid.

Slowly add 2-bromobenzoic acid to the cooled nitrating mixture while maintaining a low

temperature to control the exothermic reaction.

After the addition is complete, allow the reaction to proceed at a controlled temperature until

completion (monitoring by TLC is recommended).
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Carefully pour the reaction mixture over crushed ice.

Collect the resulting precipitate by filtration.

Wash the precipitate with cold water to remove residual acid.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 2-
bromo-4-nitrobenzoic acid.

Applications in Drug Development
2-Bromo-4-nitrobenzoic acid is a key intermediate in the synthesis of several biologically

active molecules, demonstrating its importance in pharmaceutical research and development.

Synthesis of Bicalutamide
A primary application of 2-bromo-4-nitrobenzoic acid is in the synthesis of Bicalutamide, a

non-steroidal antiandrogen used in the treatment of prostate cancer.[2] The synthesis involves

a multi-step process where the carboxylic acid is a key precursor.

Enzyme Inhibition
2-Bromo-4-nitrobenzoic acid and its derivatives have been investigated as inhibitors of

various enzymes. Notably, it is a known peptidomimetic that binds to and inhibits

farnesyltransferase, an enzyme implicated in cancer cell signaling.[3] It also serves as a

precursor for the synthesis of STAT3 inhibitors, which are being explored as potential

anticancer agents.[2]

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the role of 2-Bromo-4-nitrobenzoic acid in a drug discovery context, the

following diagrams illustrate a general synthetic workflow and its connection to a key signaling

pathway.
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Caption: Synthetic workflow for Bicalutamide starting from 2-Bromobenzoic Acid.
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Caption: Inhibition of Farnesyltransferase by a derivative of 2-Bromo-4-nitrobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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